Cas no 1391053-76-1 (Dialuric Acid-13C,15N2)

• Product Name: Dialuric Acid-13C,15N2
• CAS No: 1391053-76-1
• MF: C₄H₄N₂O₄
• MW: 145.07821559906
• CID: 4554630
• Update Time: 2025-10-30

Dialuric Acid-13C,15N2 Chemical and Physical Properties

Names and Identifiers

• Dialuric Acid-13C,15N2
• 2,4,5,6-PyriMidinetetrol-13C,15N2
• 5,6-Dihydroxyuracil-13C,15N2
• 5-Hydroxy-2,4,6(1H,3H,5H)-pyriMidinetrione-13C,15N2
• 5-Hydroxybarbituric Acid-13C,15N2

• Inchi： 1S/C4H4N2O4/c7-1-2(8)5-4(10)6-3(1)9/h1,7H,(H2,5,6,8,9,10)/i4+1
• InChI Key： BVEWMNTVZPFPQI-AZXPZELESA-N
• SMILES： N1C(=O)C(O)C(=O)N[13C]1=O

Additional information on Dialuric Acid-13C,15N2

Dialuric Acid-13C,15N2: A Comprehensive Overview

Dialuric Acid-13C,15N2, also known by its CAS number 1391053-76-1, is a compound of significant interest in the fields of chemistry and biochemistry. This compound is a derivative of dialuric acid, which itself is a naturally occurring organic compound with a wide range of applications in various scientific disciplines. The addition of the isotopes carbon-13 (¹³C) and nitrogen-15 (¹⁵N) in the form of Dialuric Acid-¹³C,¹⁵N₂ makes it particularly valuable for use in isotopic labeling studies.

Dialuric Acid is a dicarboxylic acid that plays a crucial role in various biochemical pathways. Its structure consists of a central carbon chain with two carboxylic acid groups at either end, making it highly versatile in its interactions with other molecules. The natural form of dialuric acid is commonly found in certain plants and is known for its antioxidant properties. However, the isotopically labeled version, Dialuric Acid-¹³C,¹⁵N₂, has become indispensable in modern research due to its utility in metabolic studies and as a tracer in biological systems.

The synthesis of Dialuric Acid-¹³C,¹⁵N₂ involves advanced chemical techniques to incorporate the stable isotopes into the molecule without altering its chemical properties significantly. This process ensures that the compound retains its functionality while providing researchers with a powerful tool for studying molecular dynamics. Recent advancements in synthetic chemistry have made the production of this compound more efficient and cost-effective, making it accessible to a broader range of scientific communities.

In terms of applications, Dialuric Acid-¹³C,¹⁵N₂ has found extensive use in metabolic studies, particularly in understanding the pathways involved in energy production and nutrient utilization. By incorporating this compound into experimental models, researchers can track its movement through biological systems with high precision. This capability has led to groundbreaking insights into metabolic disorders such as diabetes and obesity.

Moreover, Dialuric Acid-¹³C,¹⁵N₂ has proven to be invaluable in environmental science research. Its use as a tracer allows scientists to study the cycling of nutrients in ecosystems and monitor the impact of pollutants on these processes. Recent studies have highlighted its role in understanding the effects of climate change on soil health and microbial activity.

The importance of Dialuric Acid-¹³C,¹⁵N₂ extends to materials science as well. Researchers are exploring its potential as a precursor for synthesizing novel materials with unique electronic and mechanical properties. The incorporation of isotopes into such materials can provide insights into their structural integrity and performance under various conditions.

From a technological standpoint, the development of sensitive analytical techniques such as mass spectrometry has greatly enhanced our ability to utilize Dialuric Acid-¹³C,¹⁵N₂ effectively. These techniques allow for precise detection and quantification of the compound within complex biological matrices, ensuring accurate results in experimental studies.

In conclusion, Dialuric Acid-¹³C,¹⁵N₂ (CAS No: 1391053-76-1) stands out as a critical tool in contemporary scientific research across multiple disciplines. Its isotopic labeling provides researchers with unprecedented capabilities to probe intricate biological and environmental processes at an unprecedented level of detail.